Cas no 117662-58-5 (Propanoic-2,3,3-d3acid, 2,3-dibromo- (9CI))
117662-58-5 structure
Product Name:Propanoic-2,3,3-d3acid, 2,3-dibromo- (9CI)
CAS No:117662-58-5
MF:C3H4Br2O2
MW:234.889144897461
CID:132818
PubChem ID:102602308
Update Time:2025-04-19
Propanoic-2,3,3-d3acid, 2,3-dibromo- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Propanoic-2,3,3-d3acid, 2,3-dibromo- (9CI)
- 2,3-DIBROMOPROPIONIC-2,3,3-D3 ACID
- 117662-58-5
- 2,3-Dibromo-2,3,3-trideuteriopropanoic acid
-
- Inchi: 1S/C3H4Br2O2/c4-1-2(5)3(6)7/h2H,1H2,(H,6,7)/i1D2,2D
- InChI Key: ZMYAKSMZTVWUJB-FUDHJZNOSA-N
- SMILES: BrC([2H])(C(=O)O)C([2H])([2H])Br
Computed Properties
- Exact Mass: 234.875
- Monoisotopic Mass: 232.877
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 73.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 1.4
Propanoic-2,3,3-d3acid, 2,3-dibromo- (9CI) Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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